Cas no 33975-28-9 (1,2,4-Benzenetricarboxylic acid, 1,2-dimethyl nonyl ester)

• Product Name: 1,2,4-Benzenetricarboxylic acid, 1,2-dimethyl nonyl ester
• CAS No: 33975-28-9
• MF: C₂₀H₂₈O₆
• MW: 364.432726860046
• CID: 2665241
• Update Time: 2023-08-06

1,2,4-Benzenetricarboxylic acid, 1,2-dimethyl nonyl ester Chemical and Physical Properties

Names and Identifiers

• POOFYBJYFDILOB-UHFFFAOYSA-N
• 1,2-Dimethyl 4-nonyl 1,2,4-benzenetricarboxylate #
• 1,2,4-Benzenetricarboxylic acid, 1,2-dimethyl nonyl ester
• 1,2,4-Benzenetricarboxylic acid 1,2-dimethyl 4-nonyl ester

• Inchi： 1S/C20H28O6/c1-4-5-6-7-8-9-10-13-26-18(21)15-11-12-16(19(22)24-2)17(14-15)20(23)25-3/h11-12,14H,4-10,13H2,1-3H3
• InChI Key： POOFYBJYFDILOB-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(C(=O)OC)=C(C(=O)OC)C=1)=O)CCCCCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 14
• Complexity: 448
• Topological Polar Surface Area: 78.9